Cas no 2171146-40-8 ((2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-3-hydroxypropanoic acid)

• Product Name: (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-3-hydroxypropanoic acid
• CAS No: 2171146-40-8
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 5998593
• PubChem ID: 165529346
• Update Time: 2025-05-25

(2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-3-hydroxypropanoic acid
• (2S)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-phenylpropanamido]-3-hydroxypropanoic acid
• EN300-1508767
• 2171146-40-8

• Inchi： 1S/C27H26N2O6/c30-15-24(26(32)33)28-25(31)23(14-17-8-2-1-3-9-17)29-27(34)35-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h1-13,22-24,30H,14-16H2,(H,28,31)(H,29,34)(H,32,33)/t23-,24+/m1/s1
• InChI Key： QRVZBPMIXONWDH-RPWUZVMVSA-N
• SMILES： O(C(N[C@@H](C(N[C@H](C(=O)O)CO)=O)CC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-3-hydroxypropanoic acid

Structural and Functional Insights into (2S)-2-(2R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-3-hydroxypropanoic Acid (CAS No. 2171146-40-8)

Among the diverse array of organic compounds critical to modern chemical biology and pharmaceutical research, the (2S)-2-(2R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-3-hydroxypropanoic acid (CAS No. 2171146-40-8) stands out as a fascinating molecule with multifaceted applications. This compound, characterized by its complex stereochemistry and functional groups, represents an advanced example of rational drug design principles where precise molecular architecture enables tailored biological interactions. Its structure incorporates key elements such as the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group, a phenylalanine-derived moiety, and a hydroxyl-bearing side chain, which collectively contribute to its unique properties in synthetic chemistry and biomedical studies.

The stereochemical configuration of this compound is particularly noteworthy, featuring two chiral centers at positions 2 of both the amide-linked amino acid residues. The (S) configuration at the central carbon ensures optimal conformational stability during peptide synthesis processes, while the (R) configuration on the adjacent amino group enhances selectivity in enzyme-substrate interactions. Recent advancements in asymmetric synthesis methodologies have enabled scalable production of this compound with >98% enantiomeric purity, as demonstrated in a 2023 study published in Journal of Organic Chemistry. Researchers employed chiral catalyst systems based on lanthanide complexes to achieve precise control over these stereocenters, addressing longstanding challenges in multi-step organic synthesis.

A critical feature of this molecule is its dual functionalization with an Fmoc-amino group and a phenylalanine-derived amide linkage. The Fmoc protecting group serves as a cornerstone in solid-phase peptide synthesis (SPPS), providing orthogonal protection under mild deprotection conditions compared to traditional Boc groups. This characteristic was leveraged in recent investigations exploring novel SPPS protocols for synthesizing cyclic peptides with constrained geometries. A groundbreaking 2024 paper from the laboratory of Dr. Emily Chen at MIT described how this compound's Fmoc moiety facilitates sequential coupling steps while maintaining reactive amine availability - a breakthrough for constructing bioactive peptide scaffolds targeting G-protein coupled receptors (GPCRs).

The phenylalanine component (phenylpropanamide) imparts significant lipophilicity to the molecule, enhancing its ability to traverse cellular membranes and access intracellular targets. This property has been exploited in drug delivery systems where researchers encapsulated derivatives of this compound within lipid nanoparticles for targeted delivery to cancer cells. A collaborative study between Stanford University and Genentech in early 2025 revealed that substituting the phenyl ring with electron-withdrawing groups significantly improved cellular uptake efficiency without compromising structural integrity.

The hydroxyl-bearing carboxylic acid segment (3-hydroxypropanoic acid) introduces hydrogen bonding capabilities that are vital for molecular recognition processes. Computational docking studies using state-of-the-art machine learning algorithms have identified potential binding modes with serine hydrolases such as fatty acid amide hydrolase (FAAH), suggesting applications in endocannabinoid system modulation. Experimental validation through surface plasmon resonance assays corroborated these findings, demonstrating nanomolar affinity constants when bound to FAAH isoforms expressed in HEK cell lines.

In terms of synthetic utility, this compound functions as an intermediate in constructing peptidomimetic libraries for high-throughput screening campaigns. Its orthogonal reactivity profile allows simultaneous modification at both amino and hydroxyl sites using orthogonal protecting group strategies - a technique refined by Prof. David MacMillan's team at Princeton University through their work on time-dependent decoupling chemistry published late 2024. This dual reactivity has enabled parallel synthesis approaches that accelerate lead discovery processes by an order of magnitude compared to conventional methods.

Biochemical characterization reveals intriguing redox properties due to the aromatic substituents' conjugation effects with the central carbonyl groups. Electrochemical studies conducted at Oxford University's Chemical Biology Institute showed reversible oxidation potentials between +0.65 V and +0.75 V vs SCE under physiological conditions - parameters that make it ideal for designing redox-sensitive drug carriers responsive to intracellular glutathione concentrations. These findings were validated through live-cell imaging experiments demonstrating cargo release triggered by oxidative stress conditions mimicking tumor microenvironments.

Spectroscopic analysis using advanced NMR techniques has provided atomic-level insights into its conformational preferences when complexed with metal ions such as zinc(II). Researchers from ETH Zurich reported in their 2025 publication that zinc coordination induces a helical turn formation critical for mimicking natural protein secondary structures when incorporated into larger polypeptide constructs. This structural mimicry was further confirmed through X-ray crystallography studies showing π-cation interactions between fluorophenanthrene moieties and metal centers.

In medicinal chemistry contexts, this compound's unique profile has led to its exploration as a scaffold for developing inhibitors targeting epigenetic modifiers such as histone deacetylases (HDACs). Structure-based design approaches integrating molecular dynamics simulations identified binding modes where the hydroxyl group forms hydrogen bonds with conserved serine residues while the Fmoc group occupies hydrophobic pockets near catalytic zinc ions - mechanisms validated through enzymatic assays showing IC₅₀ values below 1 μM against HDAC6 isoforms associated with neurodegenerative diseases.

Cutting-edge applications now extend into bioorthogonal chemistry where this compound serves as a precursor for click chemistry reactions under physiological conditions without interfering with native biochemical processes. A Nature Chemistry article from late 2024 detailed how azide-functionalized derivatives undergo copper-free cycloaddition reactions with strained alkyne probes within living cells, enabling real-time tracking of protein trafficking events without perturbing cellular homeostasis.

The compound's photophysical properties are also being investigated following recent discoveries regarding fluorophore-based sensors for intracellular analytes such as ATP or calcium ions. Fluorescence lifetime measurements conducted at Harvard's Wyss Institute demonstrated quantum yields exceeding 0.8 when conjugated with cyclometalated iridium complexes - characteristics that could revolutionize next-generation fluorescent reporters used in live-cell microscopy studies.

In structural biology research, this molecule has emerged as an effective tool for stabilizing transient protein-protein interactions during cryo-electron microscopy analysis due to its ability to form multiple hydrogen bonds within interfacial regions without steric hindrance issues typically observed with larger ligands such as antibodies or aptamers.

New developments in sustainable chemistry have led to green synthesis protocols involving enzymatic catalysis using carboxylesterases from Bacillus subtilis strains genetically engineered for enhanced substrate specificity toward Fmoc-containing substrates - methods described in detail by Drs Smith & Lee's team at UC Berkeley's Green Chemistry Center early 2025.

Bioinformatics analyses reveal sequence homology matches suggesting potential applications in mimicking antimicrobial peptides' amphipathic helices when incorporated into designed peptides targeting Gram-negative bacterial outer membranes - research currently underway at MIT's Broad Institute antibiotic discovery platform.

Safety evaluations conducted per OECD guidelines confirm low acute toxicity profiles even at millimolar concentrations when tested on zebrafish embryos - findings published alongside promising results from preclinical models showing no observable mutagenicity via Ames test protocols or cardiotoxicity using hERG assay platforms.

Ongoing clinical trials phase I/IIa explore its use as an adjuvant therapy component within combination regimens treating solid tumors via dual mechanisms: first acting as a prodrug activated by tumor-associated proteases; second serving as a radiosensitizer enhancing DNA damage response pathways under ionizing radiation exposure - preliminary results presented at AACR 2025 showed dose-dependent tumor growth inhibition without significant hematological toxicities observed up to 5 mg/kg doses administered intravenously over three-week cycles.

Innovative applications now include its incorporation into self-assembling peptide nanofiber networks designed for regenerative medicine purposes such as nerve guidance scaffolds or cardiac tissue engineering matrices - biomechanical testing conducted at Johns Hopkins revealed tensile strengths exceeding natural extracellular matrix components while maintaining excellent biocompatibility assessed via MTT assays on primary Schwann cell cultures.